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Compound of Interest

Compound Name:
2-Hydroxy-4-methoxynaphthalene-

1-carbaldehyde

CAS No.: 75965-68-3

Cat. No.: B13998200

Get Quote

Synthesis, Reactivity, and Applications in Chromogenic
Systems
Executive Summary
2-Hydroxy-4-methoxy-1-naphthaldehyde (CAS 75965-68-3) is a trisubstituted naphthalene

derivative characterized by a "push-pull" electronic structure. Its core features an electron-

withdrawing formyl group at the C1 position, flanked by an electron-donating hydroxyl group at

C2 and a methoxy group at C4. This specific substitution pattern imparts unique photophysical

properties, making it a critical intermediate in the development of Excited-State Intramolecular

Proton Transfer (ESIPT) fluorophores, Schiff base ligands for transition metal sensing, and

oxidative couplers in cosmetic chemistry.

This guide provides a comprehensive technical analysis of the compound's synthesis, reactivity

profile, and experimental protocols for its application in drug discovery and material science.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4]

Property Specification

CAS Number 75965-68-3

IUPAC Name
2-Hydroxy-4-methoxy-1-

naphthalenecarboxaldehyde

Molecular Formula C₁₂H₁₀O₃

Molecular Weight 202.21 g/mol

Appearance Yellow to orange crystalline solid

Solubility
Soluble in DMSO, DMF, CHCl₃, EtOH; Insoluble

in water

Key Functional Groups
Aldehyde (C1), Phenolic Hydroxyl (C2),

Methoxy (C4)

pKa (Predicted)
~7.5–8.5 (Phenolic OH, lowered by ortho-formyl

H-bonding)

Synthetic Routes & Optimization
The synthesis of 2-hydroxy-4-methoxy-1-naphthaldehyde relies on the regioselective

formylation of an activated naphthalene precursor. The most robust method is the Vilsmeier-

Haack reaction, which introduces a formyl group at the most electron-rich position (C1) of the

4-methoxy-2-naphthol ring.

Retrosynthetic Analysis
The target molecule is disassembled into two key precursors:

Electrophile: Vilsmeier reagent (Chloroiminium ion derived from DMF/POCl₃).

Nucleophile: 4-Methoxy-2-naphthol.

Primary Synthesis: Vilsmeier-Haack Formylation
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The presence of the hydroxyl group at C2 strongly activates the C1 position. While the methoxy

group at C4 also activates the ring, the C1 position is sterically and electronically favored due

to the alpha effect and potential hydrogen bonding stabilization in the transition state.

Reaction Scheme Diagram

1,3-Dihydroxynaphthalene
(Naphthoresorcinol) 4-Methoxy-2-naphthol

Selective Methylation
(MeOH, HCl or DMS)

2-Hydroxy-4-methoxy-
1-naphthaldehyde

Formylation (C1)

POCl3 / DMF
(Vilsmeier Reagent)

Electrophilic Attack

Click to download full resolution via product page

Caption: Step-wise synthesis from naphthoresorcinol to the target aldehyde via regioselective

methylation and formylation.

Experimental Protocol: Vilsmeier-Haack Formylation
Note: All steps must be performed in a fume hood due to the toxicity of POCl₃.

Materials:

4-Methoxy-2-naphthol (1.0 eq)

Phosphorus oxychloride (POCl₃, 1.2 eq)

Dimethylformamide (DMF, 5.0 eq, anhydrous)

Dichloromethane (DCM)

Procedure:

Reagent Preparation: In a flame-dried round-bottom flask under inert atmosphere (N₂), cool

anhydrous DMF to 0°C.
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Activation: Add POCl₃ dropwise over 15 minutes. A white precipitate (Vilsmeier salt) may

form. Stir for 30 minutes at 0°C.

Addition: Dissolve 4-methoxy-2-naphthol in a minimum amount of DMF/DCM and add it

dropwise to the Vilsmeier reagent, maintaining the temperature below 5°C.

Reaction: Allow the mixture to warm to room temperature, then heat to 60°C for 3–4 hours.

Monitor by TLC (Hexane:EtOAc 7:3).

Hydrolysis: Cool the mixture to room temperature and pour onto crushed ice/sodium acetate

solution to hydrolyze the iminium intermediate. Stir vigorously for 1 hour.

Isolation: Filter the resulting yellow precipitate.

Purification: Recrystallize from ethanol or purify via silica gel column chromatography

(eluent: DCM/Hexane) to yield bright yellow needles.

Reactivity & Functional Applications
Schiff Base Formation (Ligand Synthesis)
The C1-aldehyde is highly reactive toward primary amines, forming Schiff bases (imines).

These derivatives are "privileged scaffolds" in coordination chemistry. The ortho-hydroxyl group

allows for the formation of stable 6-membered chelate rings with transition metals (Cu²⁺, Ni²⁺,

Zn²⁺).

Mechanism: The lone pair on the amine nitrogen attacks the carbonyl carbon, followed by

dehydration. The resulting azomethine (-CH=N-) linkage is stabilized by an intramolecular

hydrogen bond with the C2-hydroxyl group.

Ligand Design Workflow
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Caption: Workflow for converting the aldehyde into bioactive Schiff base ligands and metal

complexes.

Fluorescence & ESIPT Probes
This compound exhibits Excited-State Intramolecular Proton Transfer (ESIPT).

Ground State (Enol): The proton resides on the oxygen.

Excitation: Upon UV absorption, the acidity of the phenolic proton increases, and the basicity

of the carbonyl oxygen increases.

Proton Transfer: The proton migrates to the carbonyl oxygen, forming a keto-tautomer in the

excited state.

Emission: The keto form relaxes to the ground state, emitting light with a large Stokes shift

(often >100 nm), preventing self-absorption.

Application: This mechanism is exploited to design "turn-on" fluorescent sensors for anions (F⁻,

CN⁻) or metal ions (Al³⁺, Zn²⁺) which disrupt or enhance the proton transfer.

Biological & Industrial Relevance[4]
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Medicinal Chemistry
Derivatives of 2-hydroxy-1-naphthaldehydes have shown potent biological activities:

Antibacterial: Schiff bases derived from this core have demonstrated efficacy against S.

aureus and E. coli.

Anticancer: Copper(II) complexes of these ligands can act as DNA intercalators or

proteasome inhibitors.

Cosmetic Applications
As detailed in patent literature (e.g., DE102007018380A1), CAS 75965-68-3 is utilized in

oxidative hair dyeing formulations. It functions as a coupler or a direct dye, reacting with

primary intermediates (like p-phenylenediamine) to produce stable, vibrant yellow-to-orange

chromophores within the hair shaft.

Safety & Handling (MSDS Summary)
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen). Aldehydes can oxidize

to carboxylic acids upon prolonged exposure to air.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Work in a well-ventilated fume

hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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